Cas no 941877-55-0 (1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 941877-55-0
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5441897
• Update Time: 2025-06-11

1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
• 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C20H20N2O3/c1-3-13-9-5-7-11-15(13)21-19(24)17-18(23)14-10-6-8-12-16(14)22(4-2)20(17)25/h5-12,23H,3-4H2,1-2H3,(H,21,24)
• InChI Key： WVBJTPDCAMJEPZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(O)=C(C(NC2=CC=CC=C2CC)=O)C1=O

Additional information on 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 941877-55-0)

The compound 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, identified by its CAS No. 941877-55-0, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This quinoline derivative has garnered attention due to its unique structural features, which include a hydroxy-2-oxo-1,2-dihydroquinoline core and an ethylphenyl carboxamide side chain. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide?" Preliminary studies suggest that its hydroxyquinoline moiety may contribute to antioxidant and anti-inflammatory properties, making it a candidate for treating oxidative stress-related conditions. Additionally, its carboxamide group could enhance binding affinity to biological targets, a feature highly sought after in modern drug design.

Another trending topic in the scientific community is the synthetic pathways for quinoline derivatives. The synthesis of CAS No. 941877-55-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often inquire about "efficient methods to synthesize 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide", highlighting the demand for optimized protocols that improve yield and purity. Recent advancements in green chemistry have also sparked interest in developing environmentally friendly synthesis routes for such compounds.

The physicochemical properties of this compound are another area of focus. Its molecular weight, solubility, and stability under various conditions are critical for formulation development. For instance, the hydroxy group in its structure may influence its solubility in polar solvents, while the ethylphenyl side chain could enhance lipophilicity. These characteristics are essential for researchers working on drug delivery systems and bioavailability optimization.

In the context of AI-driven drug discovery, 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide has been flagged as a promising scaffold for virtual screening. Machine learning models are being trained to predict its interactions with proteins, reducing the time and cost associated with experimental testing. Searches like "how to use AI for quinoline-based drug development" reflect the growing intersection of computational tools and traditional chemistry.

Finally, safety and regulatory aspects are paramount. While CAS No. 941877-55-0 is not classified as hazardous, researchers must adhere to standard laboratory practices when handling it. Questions such as "What are the storage conditions for 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide?" are common, emphasizing the need for proper documentation and handling guidelines to ensure reproducibility and safety in research settings.